Cas no 1267386-59-3 (5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid)
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
- EN300-1593013
- 1267386-59-3
-
- Inchi: 1S/C12H19N3O2/c1-8(2)6-7-15-11(9-4-3-5-9)10(12(16)17)13-14-15/h8-9H,3-7H2,1-2H3,(H,16,17)
- InChI Key: XCNZONCWVWNNBA-UHFFFAOYSA-N
- SMILES: OC(C1=C(C2CCC2)N(CCC(C)C)N=N1)=O
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 68Ų
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1593013-0.05g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 0.05g |
$924.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-0.1g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 0.1g |
$968.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-0.25g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 0.25g |
$1012.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-0.5g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 0.5g |
$1056.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-1.0g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 1g |
$1100.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-2.5g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 2.5g |
$2155.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-5.0g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 5g |
$3189.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-10.0g |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 10g |
$4729.0 | 2023-06-05 | ||
| Enamine | EN300-1593013-50mg |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 50mg |
$924.0 | 2023-09-23 | ||
| Enamine | EN300-1593013-100mg |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid |
1267386-59-3 | 100mg |
$968.0 | 2023-09-23 |
5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid
Recent Advances in the Study of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267386-59-3)
In recent years, the compound 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid (CAS: 1267386-59-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This triazole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The unique structural features of this compound, including its cyclobutyl and triazole moieties, contribute to its biological activity and make it a valuable scaffold for drug discovery.
A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid derivatives. The research team employed a combination of computational modeling and experimental assays to investigate the compound's interaction with target enzymes. Their findings revealed that the compound exhibits strong inhibitory activity against certain bacterial enzymes, suggesting its potential as a lead compound for developing new antibiotics.
Another significant development comes from a collaborative study between academic and industrial researchers, which focused on the pharmacokinetic properties of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid. The study demonstrated that the compound has favorable absorption and distribution characteristics, with moderate metabolic stability. These properties make it a promising candidate for further optimization in drug development pipelines.
In the context of cancer research, preliminary investigations have indicated that derivatives of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid may exhibit selective cytotoxicity against certain cancer cell lines. The mechanism of action appears to involve interference with cellular signaling pathways, although further studies are needed to fully elucidate this effect.
The synthetic accessibility of 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid has also been a focus of recent research. Several groups have reported improved synthetic routes that enhance yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for preclinical and clinical studies.
Looking forward, the research community anticipates that 5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid and its derivatives will continue to be an important area of investigation. Current studies are exploring its potential in addressing antimicrobial resistance and as a scaffold for targeted therapies in various disease areas. The compound's versatility and demonstrated biological activity make it a compelling subject for future research in chemical biology and medicinal chemistry.
1267386-59-3 (5-cyclobutyl-1-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)